Cas no 150671-92-4 (2-(cyclohexylformamido)propanoic acid)

• Product Name: 2-(cyclohexylformamido)propanoic acid
• CAS No: 150671-92-4
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD03473320
• CID: 3792878
• PubChem ID: 5120715
• Update Time: 2025-10-29

2-(cyclohexylformamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• DL-Alanine, N-(cyclohexylcarbonyl)-
• 2-(cyclohexylformamido)propanoic acid
• SCHEMBL2792110
• 2-(cyclohexanecarbonylamino)propanoic Acid
• 150671-92-4
• EN300-295771
• 2-(cyclohexylformamido)propanoicacid
• STL140542
• N-(cyclohexylcarbonyl)alanine
• AKOS000130144
• AKOS016050960

• MDL： MFCD03473320
• Inchi： 1S/C10H17NO3/c1-7(10(13)14)11-9(12)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,11,12)(H,13,14)
• InChI Key： LYBZCFYXVCCLLS-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC(C(=O)O)C

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(cyclohexylformamido)propanoic acid

Comprehensive Overview of 2-(Cyclohexylformamido)propanoic Acid (CAS No. 150671-92-4): Properties, Applications, and Industry Insights

2-(Cyclohexylformamido)propanoic acid (CAS No. 150671-92-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This N-acyl amino acid derivative combines a cyclohexylformamide moiety with a propanoic acid backbone, making it valuable for peptide synthesis and drug development. Recent studies highlight its potential as a building block for bioactive molecules, particularly in designing enzyme inhibitors and metabolically stable compounds.

The compound's molecular formula C10H17NO3 and molecular weight 199.25 g/mol contribute to its versatility. Researchers are exploring its hydrogen-bonding capacity and stereochemical properties, which are crucial for molecular recognition in drug-receptor interactions. With the growing demand for chiral intermediates in asymmetric synthesis, 150671-92-4 has emerged as a candidate for stereoselective transformations.

In the context of green chemistry trends, 2-(cyclohexylformamido)propanoic acid presents advantages as a biocompatible scaffold. Its moderate lipophilicity (predicted LogP ~1.2) makes it suitable for developing orally bioavailable compounds, addressing the pharmaceutical industry's focus on improved drug delivery systems. The cyclohexyl group enhances metabolic stability compared to aromatic analogs, aligning with current medicinal chemistry optimization strategies.

Analytical characterization of CAS 150671-92-4 typically involves HPLC purity testing (>98%), NMR spectroscopy (confirming the amide proton at δ 8.1-8.3 ppm), and mass spectrometry (ESI+ showing [M+H]+ at m/z 200). These quality control measures ensure reproducibility in research applications, particularly for high-throughput screening platforms seeking novel pharmacophores.

The compound's thermal stability (decomposition >200°C) and solubility profile (soluble in DMSO, methanol; sparingly soluble in water) make it practical for various organic synthesis conditions. Recent patent literature reveals its incorporation in protease inhibitor designs, leveraging the cyclohexylformamido group for targeted molecular interactions. This aligns with industry interest in structure-activity relationship (SAR) optimization for therapeutic agents.

From a supply chain perspective, 2-(cyclohexylformamido)propanoic acid is manufactured under GMP-like conditions by specialty chemical producers. The global market shows growing demand, particularly from contract research organizations (CROs) engaged in fragment-based drug discovery. Proper storage conditions (2-8°C, inert atmosphere) maintain its stability for long-term research use.

Emerging applications include its use as a conformational constraint element in peptide mimetics and as a chiral auxiliary in asymmetric synthesis. The compound's hydrogen bond donor/acceptor count (3/4) makes it valuable for molecular docking studies, particularly in structure-based drug design workflows. These characteristics position it as a versatile intermediate for next-generation therapeutic development.

Quality specifications for CAS 150671-92-4 typically include residual solvent limits (<500 ppm), heavy metal content (<10 ppm), and optical rotation verification when applicable. These parameters ensure compatibility with pharmaceutical grade applications and meet regulatory requirements for preclinical research materials.

Future research directions may explore its biocatalytic modifications or incorporation into biodegradable polymers, responding to industry needs for sustainable chemistry solutions. The compound's balanced physicochemical properties and structural versatility ensure its continued relevance in cutting-edge chemical research and drug discovery pipelines.